Cas no 584-42-9 (Alizarin yellow GG)

• Product Name: Alizarin yellow GG
• CAS No: 584-42-9
• MF: C₁₃H₈N₃NaO₅
• MW: 309.209493637085
• MDL: MFCD00044746
• CID: 38508
• PubChem ID: 24852413
• Update Time: 2025-05-20

Alizarin yellow GG Chemical and Physical Properties

Names and Identifiers

• Sodium 2-hydroxy-5-((3-nitrophenyl)diazenyl)benzoate
• 5-(M-NITROPHENYLAZO)SALICYLIC ACID SODIUM SALT
• ALIZARINE YELLOW GG
• ALIZARIN YELLOW G
• ALIZARIN YELLOW GC
• ALIZARIN YELLOW GG
• ALIZAROL YELLOW GW
• BENZYL ORANGE A
• CI 14025
• CI NO 14025
• METACHROME YELLOW
• MORDANT YELLOW
• MORDANT YELLOW 1
• SALICINE YELLOW
• SALICYL YELLOW
• SODIUM 5-(M-NITROPHENYLAZO)SALICYLATE
• 2-hydroxy-5-((3-nitrophenyl)azo)-benzoicacimonosodiumsalt
• 2-hydroxy-5-[(3-nitrophenyl)azo]-benzoicacimonosodiumsalt
• Mordant Yellow 1 pH indicator solution
• ALIZARIN YELLOW GG, C.I. 14025
• Sodium 2-hydroxy-5-((3-nitrophenyl)-diazenyl)benzoate
• 2-hydroxy-5-(3-nitrophenylazo)benzoate sodium
• 2-Hydroxy-5-(3-nitro-phenylazo)-benzoesaeure,Natrium-Salz
• 2-hydroxy-5-(3-nitro-phenylazo)-benzoic acid,sodium-salt
• 2-Hydroxy-5-[(3-nitrophenyl)azo]benzoic acid MonosodiuM salt
• 584
• alizarinegr
• alizarinyellow
• Anthracene yellow GG
• C.I. 14025
• C.I. Mordant yellow 1
• chromalyellowm
• chromolyellowg
• chromolyellown
• IND
• rv1
• 5-(3-Nitrophenylazo)salicylic acid sodium salt
• Alizarin Yellow 2G
• Alizarin Yellow
• Alizarine GR
• Chromol Yellow G
• Chromal Yellow M
• Chromol Yellow N
• Fenakrom Yellow R
• Chrome Yellow 2G
• Eniacromo Yellow G
• Alizarine Yellow G
• Chrome Yellow 2GR
• Magracrom Yellow GG
• Alizarine Yellow GM
• Eriochromal Yellow G
• Hispacrom Yellow 2G
• Alizarine Yellow 2G
• Eriochrome Yellow GS
• Solochrome Yellow WN
• Metachrome Yellow RA
• Monochrome Yellow MG
• Eriochrom
• Mordant Yellow 1;
• Alizarin yellow GG

• MDL： MFCD00044746
• Inchi： 1S/C13H9N3O5.Na/c17-12-5-4-9(7-11(12)13(18)19)15-14-8-2-1-3-10(6-8)16(20)21;/h1-7,17H,(H,18,19);/q;+1/p-1/b15-14+;
• InChI Key： ZHFPEICFUVWJIS-WPDLWGESSA-M
• SMILES： [Na+].[O-]C1=CC=C(C=C1C(=O)O)/N=N/C1=CC=CC(=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 309.03600
• Monoisotopic Mass: 309.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 423
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: -1
• XLogP3: 2.4
• Topological Polar Surface Area: 131

Experimental Properties

• Color/Form: Brownish yellow powder.
• Density: 2.4300
• Melting Point: >300 C
• Boiling Point: 479.1°Cat760mmHg
• Flash Point: 243.5°C
• Solubility: Solubility Soluble in water, methyl cellosolve; slightly soluble in ethanol, acetone
• Water Partition Coefficient: Dissolve in cold water
• PSA: 130.90000
• LogP: 2.60250
• Merck: 5919
• Color index: 14025
• λmax: 362nm
• PH: 10.2(yellow)-12(red)
• Solubility: It is green and yellow in water, slightly soluble in ethylene glycol and ether, and soluble in ethanol.

Alizarin yellow GG Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： S24/25:Prevent skin and eye contact.
• Safety Instruction： S24/25
• RTECS：DH2528550
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases：R36/37/38
• Safety Term：S24/25

Additional information on Alizarin yellow GG

Properties and Applications of Alizarin yellow GG (CAS No. 584-42-9)

Alizarin yellow GG, identified by the chemical identifier CAS No. 584-42-9, is a prominent dye derived from the class of azo compounds. This synthetic pigment has garnered significant attention in various scientific and industrial applications due to its distinctive color properties and chemical stability. The compound belongs to the anthraquinone family, which is renowned for its versatility in dye synthesis and its role in multiple biochemical processes.

The structural framework of Alizarin yellow GG incorporates a highly conjugated system, which contributes to its vibrant yellow hue. This conjugation not only enhances its lightfastness but also allows for its extensive use in textile dyeing, printing inks, and as a fluorescent marker in biological assays. The molecule's ability to absorb UV light makes it particularly valuable in applications where UV protection is required.

In recent years, Alizarin yellow GG has been extensively studied for its potential applications in pharmaceuticals and biotechnology. Research has highlighted its role as a fluorescent probe in cellular imaging, where its ability to emit light upon excitation with specific wavelengths allows scientists to track biological processes with high precision. This property has been leveraged in the development of novel diagnostic tools and therapeutic agents.

Moreover, the compound's stability under various environmental conditions has made it a preferred choice for industrial applications. In the textile industry, for instance, Alizarin yellow GG is known for its resistance to fading and degradation when exposed to light, moisture, and chemicals. This durability ensures that fabrics dyed with this pigment maintain their color integrity over time, making it an ideal candidate for high-quality textile manufacturing.

The chemical synthesis of Alizarin yellow GG involves a series of well-established reactions that highlight the expertise required in organic chemistry. The process typically begins with the oxidation of anthraquinone derivatives, followed by diazotization and coupling reactions to introduce the azo group that imparts the characteristic yellow color. These synthetic pathways underscore the compound's significance in both academic research and industrial-scale production.

In academic research, Alizarin yellow GG has been utilized as a model compound to study the behavior of azo dyes in different matrices. Its molecular structure provides a unique platform for investigating electron delocalization, charge transfer processes, and photophysical properties. Such studies not only contribute to our fundamental understanding of molecular interactions but also pave the way for innovative applications in materials science and nanotechnology.

The pharmaceutical industry has also explored the potential of Alizarin yellow GG as a precursor for drug development. Its ability to form stable complexes with metal ions has led to research into its chelating properties, which could be beneficial in designing metal-based therapeutics for treating various diseases. Additionally, its fluorescence characteristics have been exploited in drug delivery systems, where it serves as a visual indicator of payload release within biological systems.

The environmental impact of using Alizarin yellow GG has been another area of focus. Studies have examined its biodegradability and toxicity profiles to ensure that its applications do not pose significant risks to ecosystems. Efforts have been made to develop more sustainable synthetic methods that minimize waste generation and reduce environmental footprint while maintaining the high-quality characteristics of the dye.

In conclusion, Alizarin yellow GG, with its CAS No. 584-42-9, represents a fascinating compound with diverse applications across multiple sectors. Its unique properties make it indispensable in industries ranging from textiles to pharmaceuticals, while ongoing research continues to uncover new possibilities for its use. As scientific understanding advances, it is expected that innovative applications of this versatile dye will emerge, further solidifying its importance in modern chemistry and technology.